Cas no 2228061-46-7 ((2S)-5-methyloctan-2-ol)

• Product Name: (2S)-5-methyloctan-2-ol
• CAS No: 2228061-46-7
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 5945996
• PubChem ID: 165712576
• Update Time: 2023-12-28

(2S)-5-methyloctan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-5-methyloctan-2-ol
• 2228061-46-7
• EN300-1783094

• Inchi： 1S/C9H20O/c1-4-5-8(2)6-7-9(3)10/h8-10H,4-7H2,1-3H3/t8?,9-/m0/s1
• InChI Key： IWFICVXFFNDWOJ-GKAPJAKFSA-N
• SMILES： O[C@@H](C)CCC(C)CCC

Computed Properties

• Exact Mass: 144.151415257g/mol
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų